Cas no 251-03-6 (1H-thieno3,4-dimidazole)

• Product Name: 1H-thieno3,4-dimidazole
• CAS No: 251-03-6
• MF: C₅H₄N₂S
• MW: 124.163659095764
• MDL: MFCD19220725
• CID: 1420866
• Update Time: 2025-09-23

1H-thieno3,4-dimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole
• 1H-thieno3,4-dimidazole
• 1H-Thieno[3,4-d]imidazole (8CI,9CI)

• MDL： MFCD19220725
• Inchi： 1S/C5H4N2S/c1-4-5(2-8-1)7-3-6-4/h1-3H,(H,6,7)
• InChI Key： PZLNWHURFHXSTA-UHFFFAOYSA-N
• SMILES： C1=NC2=CSC=C2N1

Computed Properties

• Exact Mass: 124.00962

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 403.6±18.0 °C(Predicted)
• PSA: 28.68
• pka: 13.34±0.30(Predicted)